Cas no 294853-04-6 (2H-1,2,3-Triazole-4,5-dicarboxylicacid)

• Product Name: 2H-1,2,3-Triazole-4,5-dicarboxylicacid
• CAS No: 294853-04-6
• MF: C₄H₃N₃O₄
• MW: 157.084320306778
• CID: 249174
• PubChem ID: 256341
• Update Time: 2025-04-19

2H-1,2,3-Triazole-4,5-dicarboxylicacid Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazole-4,5-dicarboxylicacid
• NSC 83126
• NSC-83126
• CS-0018654
• 1,2,3-Triazole-4,5-dicarboxylic acid
• KUC107934N
• MFCD00005246
• 294853-04-6
• FT-0606222
• v-Triazole-4,5-dicarboxylic acid
• 1,2,3-Triazole-4,5-dicarboxylic acid, 98%
• AKOS005428469
• SY247523
• W17754
• 2H-triazole-4,5-dicarboxylic acid
• KSC-20-108
• 1H-triazole-4,5-dicarboxylic acid
• EU-0034470
• 1H-1,2,3-Triazole-4,5-dicarboxylic acid #
• SCHEMBL211857
• 4,5-Dicarboxy-1,2,3-triazole
• 4546-95-6
• SR-01000397580-1
• NSC83126
• AKOS004912690
• YSWG086
• TZFOEYRGARRRGO-UHFFFAOYSA-N
• CHEMBL324653
• AS-62906
• 1H-1,2,3-Triazole-4,5-dicarboxylic acid
• SR-01000397580
• SCHEMBL11029352
• 2h-1,2,3-triazole-4,5-dicarboxylic acid

• Inchi： 1S/C4H3N3O4/c8-3(9)1-2(4(10)11)6-7-5-1/h(H,8,9)(H,10,11)(H,5,6,7)
• InChI Key： TZFOEYRGARRRGO-UHFFFAOYSA-N
• SMILES： OC(C1C(C(=O)O)=NNN=1)=O

Computed Properties

• Exact Mass: 157.012
• Monoisotopic Mass: 157.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116A^2
• XLogP3: -0.7

Experimental Properties

• Density: 1.981
• Boiling Point: 587.9°C at 760 mmHg
• Flash Point: 309.3°C
• Refractive Index: 1.702